Cas no 1093649-71-8 ((5-tert-Butyl-1H-pyrazol-3-yl)methylamine Dihydrochloride)

• Product Name: (5-tert-Butyl-1H-pyrazol-3-yl)methylamine Dihydrochloride
• CAS No: 1093649-71-8
• MF: C₈H₁₇Cl₂N₃
• MW: 226.146679639816
• CID: 1070570
• PubChem ID: 17163618
• Update Time: 2025-07-01

(5-tert-Butyl-1H-pyrazol-3-yl)methylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(5-tert-Butyl-1H-pyrazol-3-yl)methyl]amine dihydrochloride
• (3-tert-butyl-1H-pyrazol-5-yl)methanamine
• (5-Tert-Butyl-1H-Pyrazol-3-Yl)Methanamine Dihydrochloride
• AG-L-52492
• AGN-PC-01CG8N
• ARONIS023891
• ARONIS23793
• CTK7E6868
• dihydrochloride
• SBB080497
• 1349895-22-2
• 1093649-71-8
• EN300-1301360
• 1-(3-tert-Butyl-1H-pyrazol-5-yl)methanamine--hydrogen chloride (1/2)
• DTXSID20589342
• (5-(tert-Butyl)-1H-pyrazol-3-yl)methanamine dihydrochloride
• (3-tert-butyl-1H-pyrazol-5-yl)methanamine;dihydrochloride
• (3-(tert-Butyl)-1H-pyrazol-5-yl)methanaminedihydrochloride
• [(5-tert-Butyl-1H-pyrazol-3-yl)methyl]aminedihydrochloride
• AKOS005111104
• G27651
• [(3-tert-butyl-1H-pyrazol-5-yl)methyl]amine dihydrochloride
• (3-(tert-Butyl)-1H-pyrazol-5-yl)methanamine dihydrochloride
• (5-tert-Butyl-1H-pyrazol-3-yl)methylamine Dihydrochloride

• MDL： MFCD13248806
• Inchi： 1S/C8H15N3.2ClH/c1-8(2,3)7-4-6(5-9)10-11-7;;/h4H,5,9H2,1-3H3,(H,10,11);2*1H
• InChI Key： NNOYDUGWKCIURJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1=C(C=C(CN)N1)C(C)(C)C

Computed Properties

• Exact Mass: 225.0799529g/mol
• Monoisotopic Mass: 225.0799529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on (5-tert-Butyl-1H-pyrazol-3-yl)methylamine Dihydrochloride

Introduction to (5-tert-Butyl-1H-pyrazol-3-yl)methylamine Dihydrochloride

The compound (5-tert-butyl-1H-pyrazol-3-yl)methylamine dihydrochloride (CAS No. 1093649-71-8) is a highly specialized chemical entity with significant applications in various fields, particularly in the pharmaceutical and materials science industries. This compound is characterized by its unique structure, which combines a pyrazole ring substituted with a tert-butyl group and a methylamine moiety, further complexed with two hydrochloric acid molecules. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it a valuable tool in research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (5-tert-butyl-1H-pyrazol-3-yl)methylamine dihydrochloride through various routes, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution methods. These methods have not only improved the yield but also enhanced the purity of the compound, which is critical for its application in sensitive environments such as drug discovery and material synthesis.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have utilized (5-tert-butyl-1H-pyrazol-3-yl)methylamine dihydrochloride as a key intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties, making them valuable leads for further exploration.

In addition to its role in drug discovery, (5-tert-butyl-1H-pyrazol-3-yl)methylamine dihydrochloride has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metalloorganic frameworks (MOFs). These materials hold great potential for applications in gas storage, catalysis, and sensing technologies.

The structural versatility of (5-tert-butyl-1H-pyrazol-3-yl)methylamine dihydrochloride has also made it a valuable substrate for exploring new chemical reactions. For example, recent studies have demonstrated its utility in click chemistry reactions, where it serves as a reactive component for constructing complex molecular architectures. This highlights its importance as a building block in modern organic synthesis.

From an analytical standpoint, the characterization of (5-tet-butylpyrazole methylamine dihydrochloride) has been significantly enhanced by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These techniques provide detailed insights into the compound's molecular structure and purity, ensuring its reliability for downstream applications.

In conclusion, (5-tet-butylpyrazole methylamine dihydrochloride) (CAS No. 1093649718) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic and analytical methods, continue to drive innovation in both academic research and industrial development.